Cas no 894055-93-7 (N-(2,3-dimethylphenyl)-2-{6-(3-nitrophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide)

• Product Name: N-(2,3-dimethylphenyl)-2-{6-(3-nitrophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide
• CAS No: 894055-93-7
• MF: C₂₁H₁₈N₆O₃S
• MW: 434.471022129059
• CID: 6430454
• PubChem ID: 16802729
• Update Time: 2025-07-08

N-(2,3-dimethylphenyl)-2-{6-(3-nitrophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dimethylphenyl)-2-{6-(3-nitrophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide
• N-(2,3-dimethylphenyl)-2-((6-(3-nitrophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide
• N-(2,3-dimethylphenyl)-2-{[6-(3-nitrophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide
• F2506-0541
• N-(2,3-dimethylphenyl)-2-[[6-(3-nitrophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl]acetamide
• 894055-93-7
• AKOS024653946
• Acetamide, N-(2,3-dimethylphenyl)-2-[[6-(3-nitrophenyl)-1,2,4-triazolo[4,3-b]pyridazin-3-yl]thio]-

• Inchi： 1S/C21H18N6O3S/c1-13-5-3-8-17(14(13)2)22-20(28)12-31-21-24-23-19-10-9-18(25-26(19)21)15-6-4-7-16(11-15)27(29)30/h3-11H,12H2,1-2H3,(H,22,28)
• InChI Key： GCPYYAYTGNCENM-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C)=C1C)(=O)CSC1N2C(=NN=1)C=CC(C1=CC=CC([N+]([O-])=O)=C1)=N2

Computed Properties

• Exact Mass: 434.11610963g/mol
• Monoisotopic Mass: 434.11610963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 143Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• pka: 12.81±0.70(Predicted)

Additional information on N-(2,3-dimethylphenyl)-2-{6-(3-nitrophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide

N-(2,3-Dimethylphenyl)-2-{6-(3-Nitrophenyl)-1,2,4-Triazolo[4,3-b]Pyridazin-3-Ylsulfanyl}Acetamide: A Comprehensive Overview

The compound CAS No 894055-93-7, also known as N-(2,3-dimethylphenyl)-2-{6-(3-nitrophenyl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and materials science.

The molecular structure of this compound is characterized by a complex arrangement of functional groups. The presence of the 1,2,4-triazolo[4,3-b]pyridazine ring system introduces a high degree of aromaticity and conjugation, which enhances its stability and reactivity. The nitrophenyl substituent further contributes to the compound's electronic properties, making it an interesting candidate for redox reactions and electrochemical studies.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. Researchers have explored its ability to inhibit specific enzymes and receptors, which could pave the way for treatments in areas such as cancer therapy and neurodegenerative diseases. The incorporation of the sulfanyl acetamide group has been shown to improve bioavailability and reduce toxicity, making it a favorable choice for drug design.

In addition to its pharmacological applications, this compound has also been investigated for its role in advanced materials science. Its unique electronic properties make it a strong candidate for use in organic electronics and optoelectronic devices. Scientists have reported promising results in the synthesis of light-emitting diodes (LEDs) and photovoltaic cells utilizing this compound as a key component.

The synthesis of CAS No 894055-93-7 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the efficiency of the reaction pathway, leading to higher yields and better purity levels. This has made the compound more accessible for large-scale production and research purposes.

From an environmental standpoint, researchers have conducted extensive studies on the biodegradability and ecological impact of this compound. Initial findings suggest that it exhibits low toxicity to aquatic life and degrades efficiently under aerobic conditions. These characteristics make it a sustainable choice for industrial applications.

In conclusion, N-(2,3-dimethylphenyl)-2-{6-(3-nitrophenyl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}acetamide represents a cutting-edge advancement in organic chemistry with diverse applications across multiple disciplines. As research continues to uncover its full potential, this compound is poised to play a pivotal role in shaping future innovations in medicine and materials science.